3-Methyl-4-(pyridin-2-ylmethoxy)aniline

• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 3-methyl-4-(pyridin-2-ylmethoxy)aniline
• InChI: InChI=1S/C13H14N2O/c1-10-8-11(14)5-6-13(10)16-9-12-4-2-3-7-15-12/h2-8H,9,14H2,1H3
• InChI Key: CJHYXQCMUDJUJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N)OCC2=CC=CC=N2

Description

3-Methyl-4-(pyridin-2-ylmethoxy)aniline is a substituted aniline derivative featuring a methyl group at the 3-position and a pyridin-2-ylmethoxy group at the 4-position of the benzene ring. This compound is of significant interest in medicinal chemistry, particularly in the design of kinase inhibitors targeting receptors such as EGFR and HER2. Its structure allows it to interact with hydrophobic pockets in enzyme binding sites, making it a key pharmacophore in anticancer agents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-Chloro-4-(pyridin-2-ylmethoxy)aniline

• Structure : Chlorine substituent at the 3-position instead of methyl.
• Molecular Formula : C₁₂H₁₁ClN₂O (MW: 234.68) vs. C₁₃H₁₄N₂O (MW: 214.27 for methyl analog).
• Biological Activity : Demonstrates superior EGFR inhibition (97.65–99.03%) in neratinib derivatives, attributed to the electron-withdrawing chlorine enhancing binding affinity .
• Synthesis: Derived from 2-((2-Chloro-4-nitrophenoxy)methyl)pyridine via reduction .

4-(Pyridin-2-ylmethoxy)aniline

• Structure : Base structure lacking substituents at the 3-position.
• Molecular Formula : C₁₂H₁₂N₂O (MW: 200.24).
• Role : Serves as a precursor for derivatives; absence of 3-substituent reduces steric hindrance but lowers kinase inhibition compared to methyl or chloro analogs .

4-{{[3-Methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methyl}thio}aniline (4b)

• Structure : Trifluoroethoxy group on pyridine and thio linker instead of methoxy.
• Molecular Formula : C₁₅H₁₅F₃N₂OS (MW: 329.3).
• Properties : High yield (96.1%) in synthesis; thioether linkage may alter electronic properties and solubility compared to oxygen-based linkers .

3-Methyl-4-(trifluoromethoxy)aniline

• Structure : Trifluoromethoxy substituent replaces pyridinylmethoxy.
• Molecular Formula: C₈H₈F₃NO (MW: 191.15).
• Impact : The trifluoromethoxy group increases lipophilicity and metabolic stability but reduces target specificity compared to pyridinylmethoxy-containing analogs .

Structure-Activity Relationship (SAR) Analysis

Compound	3-Substituent	4-Substituent	EGFR Inhibition (%)	Key Features
3-Methyl-4-(pyridin-2-ylmethoxy)aniline	Methyl	Pyridin-2-ylmethoxy	Data not reported	Balanced hydrophobicity, moderate steric effects
3-Chloro-4-(pyridin-2-ylmethoxy)aniline	Chlorine	Pyridin-2-ylmethoxy	97.65–99.03	Enhanced binding affinity via electron withdrawal
4-(Pyridin-2-ylmethoxy)aniline	None	Pyridin-2-ylmethoxy	~60–70 (estimated)	Lower activity due to lack of 3-substituent
4b (Thioether derivative)	Methyl	Trifluoroethoxy + thio	Not tested	Improved solubility, synthetic accessibility

Preparation Methods

Etherification of 4-Nitrophenol Derivatives

The synthesis begins with introducing the pyridin-2-ylmethoxy group to a nitro-substituted aromatic ring. In a representative procedure, 4-nitrophenol reacts with 2-(chloromethyl)pyridine in ethanol under sodium hydroxide catalysis. The reaction proceeds via an SN2 mechanism, yielding 3-methyl-4-(pyridin-2-ylmethoxy)nitrobenzene with 90.5% efficiency. Critical parameters include:

• Solvent : Ethanol balances reactivity and solubility.

• Base : Aqueous NaOH deprotonates the phenolic hydroxyl, facilitating nucleophilic attack.

• Temperature : Room temperature minimizes side reactions.

Characterization by ESI-MS confirms the intermediate’s molecular ion peak at m/z 333.4 ([M+H]⁺).

Nitro-to-Amine Reduction

The nitro intermediate undergoes reduction to the aniline using sodium borohydride and zinc chloride in tetrahydrofuran (THF). This method avoids precious-metal catalysts, achieving 95% yield under nitrogen protection. Key steps include:

• Mixing : Combining the nitro compound with ZnCl₂ (0.5–0.7 equiv) in THF.

• Reduction : Gradual addition of NaBH₄ (1.5–2 equiv) at 20–30°C over 3–5 hours.

• Workup : Quenching with dilute HCl, basifying to pH 10–12, and extracting with ethyl acetate.

¹H NMR analysis of the final product reveals aromatic proton resonances at δ 6.58 (d, J = 8.0 Hz) and 7.03 (d, J = 8.0 Hz), confirming the aniline structure.

Table 1: Two-Step Synthesis Performance

Step	Reagents/Conditions	Yield	Characterization
Ether Formation	4-Nitrophenol, 2-(chloromethyl)pyridine, NaOH, EtOH	90.5%	ESI-MS: m/z 333.4 [M+H]⁺
Nitro Reduction	NaBH₄, ZnCl₂, THF, N₂ atmosphere	95%	¹H NMR (aromatic protons)

Catalytic and Green Chemistry Methods

Solvent and Energy Efficiency

Comparative studies suggest that ethanol-water mixtures improve atom economy compared to pure organic solvents. Microwave-assisted heating represents another green alternative, though its compatibility with nitro reductions requires further investigation.

Analytical Characterization and Yield Optimization

Spectroscopic Validation

• ESI-MS : The nitro intermediate exhibits a molecular ion at m/z 333.4, while the final aniline shows a protonated molecular ion at m/z 215.2.

• ¹H NMR : Key signals include δ 3.17–3.10 (pyridine-CH₂O), 6.58, and 7.03 (aniline aromatic protons).

Purity Enhancements

• Recrystallization : Petroleum ether recrystallization of the crude product increases purity to >99%.

• Chromatography : Silica gel column chromatography with ethyl acetate/hexane (1:3) resolves residual starting materials.

Industrial-Scale Production Considerations

The sodium borohydride-zinc chloride reduction system is industrially advantageous due to:

• Cost-Effectiveness : Avoids palladium or platinum catalysts.

• Scalability : THF and ethanol are readily available in bulk.

• Safety : Mild conditions (20–30°C) reduce explosion risks associated with high-pressure hydrogenation.

Table 2: Industrial vs. Laboratory-Scale Protocols

Parameter	Laboratory Scale	Industrial Adaptation
Catalyst	ZnCl₂, NaOH	Recyclable ZnCl₂ slurries
Solvent Recovery	Single-use ethanol	Distillation for ethanol reuse
Throughput	10–100 g/batch	100–1000 kg/batch

Q & A

Q. What are the standard synthetic routes for 3-Methyl-4-(pyridin-2-ylmethoxy)aniline?

A common method involves catalytic hydrogenation of nitro precursors. For example, 2-[(4-nitrophenoxy)methyl]pyridine derivatives are reduced using 10% Pd/C in methanol under hydrogen atmosphere, yielding the target aniline derivative with >90% efficiency. Purification typically involves filtration and solvent removal under reduced pressure .

Q. What spectroscopic techniques are used to characterize this compound?

Nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C), mass spectrometry (ESI-MS), and high-performance liquid chromatography (HPLC) are standard. ESI-MS data (e.g., m/z 259–329 [M+H]⁺) and HPLC retention times (e.g., 0.75 minutes under specific conditions) confirm purity and structural integrity .

Q. What biological activities are associated with this compound?

The pyridinylmethoxy group enables interactions with enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), suggesting anti-inflammatory or anticancer potential. Activity varies with substitution patterns; for instance, replacing pyridine with pyrimidine alters target selectivity .

Q. What intermediates are critical during synthesis?

Key intermediates include nitroaromatic precursors (e.g., 2-[(4-nitrophenoxy)methyl]pyridine) and reduced amine derivatives. Byproducts like quinones (from oxidation) or halogenated derivatives (from substitution) may form, requiring chromatographic purification .

Advanced Research Questions

Q. How do substitution patterns influence structure-activity relationships (SAR)?

Comparative studies show that replacing the pyridine ring with pyrimidine (as in 3-Methyl-4-(pyrimidin-2-yl)aniline) reduces COX-2 inhibition but enhances solubility. Conversely, fluorination at specific positions (e.g., 2-fluoro analogs) improves metabolic stability .

Q. How can computational methods predict reactivity or binding modes?

Density functional theory (DFT) calculations analyze vibrational spectra, HOMO-LUMO gaps, and hyperpolarizability to predict electronic properties. For example, HOMO-LUMO analysis of trifluoromethyl analogs reveals charge distribution critical for enzyme interactions .

Q. How to address contradictions in reported biological data?

Discrepancies often arise from assay conditions (e.g., cell lines, concentration ranges) or impurities. Validate findings using orthogonal assays (e.g., enzymatic vs. cellular) and characterize compounds to ≥95% purity via HPLC .

Q. What strategies mitigate byproduct formation during synthesis?

Optimize reaction conditions:

• Use inert atmospheres to prevent oxidation.
• Employ scavengers (e.g., activated carbon) to adsorb reactive intermediates.
• Monitor reaction progress via TLC to terminate at optimal conversion .

Q. How does the compound interact with macromolecular targets?

Crystallographic studies (e.g., SHELX-refined structures) reveal hydrogen bonding between the aniline NH and active-site residues of COX-2. Pyridine ring π-π stacking with aromatic residues further stabilizes binding .

Methodological Considerations

Q. What purification techniques are recommended for scale-up?

Column chromatography (silica gel, ethyl acetate/hexane gradients) or preparative HPLC resolves regioisomers. For volatile byproducts, distillation under reduced pressure is effective .

Q. How to evaluate stability under physiological conditions?

Conduct accelerated stability studies in buffered solutions (pH 4–9) at 37°C. Monitor degradation via LC-MS; common degradation pathways include hydrolysis of the methoxy group or oxidation of the aniline .